Cas no 2227779-82-8 (methyl (3S)-3-hydroxy-3-(5-methoxypyridin-2-yl)propanoate)

• Product Name: methyl (3S)-3-hydroxy-3-(5-methoxypyridin-2-yl)propanoate
• CAS No: 2227779-82-8
• MF: C₁₀H₁₃NO₄
• MW: 211.214523077011
• CID: 6326799
• PubChem ID: 165614781
• Update Time: 2025-05-21

methyl (3S)-3-hydroxy-3-(5-methoxypyridin-2-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3S)-3-hydroxy-3-(5-methoxypyridin-2-yl)propanoate
• EN300-1813845
• 2227779-82-8

• Inchi： 1S/C10H13NO4/c1-14-7-3-4-8(11-6-7)9(12)5-10(13)15-2/h3-4,6,9,12H,5H2,1-2H3/t9-/m0/s1
• InChI Key： IMPHRUIGHRZKCI-VIFPVBQESA-N
• SMILES： O[C@H](C1C=CC(=CN=1)OC)CC(=O)OC

Computed Properties

• Exact Mass: 211.08445790g/mol
• Monoisotopic Mass: 211.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 68.6Ų

Additional information on methyl (3S)-3-hydroxy-3-(5-methoxypyridin-2-yl)propanoate

Methyl (3S)-3-Hydroxy-3-(5-Methoxypyridin-2-Yl)Propanoate: A Comprehensive Overview

Methyl (3S)-3-hydroxy-3-(5-methoxypyridin-2-yl)propanoate, with the CAS number 2227779-82-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a hydroxyl group, a methoxy-substituted pyridine ring, and a methyl ester moiety. The stereochemistry at the chiral center (denoted by the (3S) configuration) plays a crucial role in its biological activity and pharmacokinetic properties.

The synthesis of methyl (3S)-3-hydroxy-3-(5-methoxypyridin-2-yl)propanoate involves a multi-step process that typically begins with the preparation of the pyridine derivative. Recent advancements in asymmetric synthesis have enabled the efficient construction of the chiral center, ensuring high enantiomeric excess. The use of catalytic asymmetric aldol reactions or organocatalysis has been reported in several studies, highlighting the importance of green chemistry principles in modern synthetic methodologies.

From a pharmacological perspective, this compound has shown promising activity in preclinical models. Studies have demonstrated its potential as an anti-inflammatory agent, with mechanisms involving inhibition of cyclooxygenase enzymes. Additionally, research into its anti-cancer properties has revealed selective cytotoxicity against various cancer cell lines, suggesting a potential role in targeted therapy. The presence of the methoxy group on the pyridine ring is believed to enhance bioavailability and stability, making it an attractive candidate for further drug development.

Recent breakthroughs in computational chemistry have provided deeper insights into the molecular interactions of methyl (3S)-3-hydroxy-3-(5-methoxypyridin-2-yl)propanoate. Molecular docking studies have identified key binding motifs that contribute to its biological activity. These findings are particularly relevant for rational drug design, where subtle structural modifications can significantly impact therapeutic efficacy.

In terms of applications, this compound has found utility in both academic research and industrial settings. Its use as a lead compound in drug discovery programs underscores its importance in advancing novel therapeutic agents. Furthermore, its stability under physiological conditions makes it suitable for formulation into various dosage forms, including tablets and capsules.

Looking ahead, ongoing research is focused on optimizing the synthetic route to improve scalability and reduce production costs. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound into clinical trials. The integration of artificial intelligence in predicting pharmacokinetic profiles is also anticipated to play a pivotal role in streamlining the development process.

In conclusion, methyl (3S)-3-hydroxy-3-(5-methoxypyridin-2-yl)propanoate represents a compelling example of how advances in synthetic chemistry and pharmacology can converge to yield innovative therapeutic agents. As research continues to unravel its full potential, this compound stands at the forefront of scientific exploration and medical innovation.